N-(2-cyanophenyl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-(2-cyanophenyl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C12H7N3O4/c13-7-8-3-1-2-4-9(8)14-12(16)10-5-6-11(19-10)15(17)18/h1-6H,(H,14,16)
• InChI Key: VKAQQKVHMLUTEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C12H7N3O4
• Molecular Weight: 257.20 g/mol

Description

“N-(2-Cyanophenyl)formamide” is a compound with the molecular formula C8H6N2O. It has an average mass of 146.146 Da and a monoisotopic mass of 146.048019 Da.

Synthesis Analysis

“N-(2-Cyanophenyl)chloromethanimidoyl chloride” was prepared from 2-isothiocyanatobenzonitrile by the reaction with sulfuryl chloride or gaseous chlorine in an inert solvent. It was found that “N-(2-cyanophenyl)chloromethanimidothioic chloride” and “bis[N-(cyanophenyl)chloromethanimidoyl] sulfide” are intermediates of this reaction.

Molecular Structure Analysis

The molecular structure of “N-(2-Cyanophenyl)formamide” is C8H6N2O. Another compound, “(2-Cyanophenyl)methanetricarbonitrile”, has a molecular formula of C11H4N4.

Chemical Reactions Analysis

In a one-pot reaction of “N-(2-cyanophenyl)chloromethanimidoyl chloride” with secondary amines, several compounds were synthesized. The course of the reaction was controlled by the temperature and the amount of base used.

Physical And Chemical Properties Analysis

“N-(2-Cyanophenyl)formamide” has an average mass of 146.146 Da and a monoisotopic mass of 146.048019 Da. Another compound, “(2-Cyanophenyl)methanetricarbonitrile”, has an average mass of 192.176 Da and a monoisotopic mass of 192.043594 Da.

Scientific Research Applications

Biochemical Probes and Sensors

Researchers utilize N-(2-cyanophenyl)-5-nitrofuran-2-carboxamide as a biochemical probe or sensor. Its fluorescence properties allow detection of specific biomolecules or cellular processes. Applications include monitoring enzyme activity, protein-protein interactions, or cellular localization.

Mechanism of Action

While the specific mechanism of action for “N-(2-cyanophenyl)-5-nitrofuran-2-carboxamide” is not available, a related compound, “Perampanel”, is known to decrease neuronal excitation by non-competitive inhibition of the AMPA receptor.

Safety and Hazards

For compounds like “N-(2-cyanophenyl)acetamide”, it’s advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

One-pot syntheses could offer a significant step ahead in the search for economic and environmentally friendly synthetic methods. “N-(2-Cyanophenyl)chloromethanimidoyl chloride” has been used already as a trifunctional electrophilic reagent in the one-pot syntheses.